1-Ethyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

• IUPAC Name: 1-ethyl-6-fluoro-4-oxoquinoline-3-carboxylic acid
• InChI: InChI=1S/C12H10FNO3/c1-2-14-6-9(12(16)17)11(15)8-5-7(13)3-4-10(8)14/h3-6H,2H2,1H3,(H,16,17)
• InChI Key: MGJXIOXOKWLZFS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=C1C=CC(=C2)F)C(=O)O
• Molecular Formula: C12H10FNO3
• Molecular Weight: 235.21 g/mol
• CAS No.: 3832-97-1

Description

“1-Ethyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid” is a pharmaceutical secondary standard and certified reference material. It is also known as Norfloxacin impurity G (PhEur).

Scientific Research Applications

Antibacterial Properties

• The compound has shown significant antibacterial activity, particularly in treating systemic infections. Its broad antibacterial range makes it effective against various experimental infections, suggesting its potential as a valuable antimicrobial agent (Goueffon et al., 1981).

Structural Analysis for Enhanced Activity

• Structural modifications of this compound have been explored to enhance its antibacterial efficacy. Certain derivatives, especially those with specific substituents, exhibited greater activity against both Gram-positive and Gram-negative bacteria compared to other quinolone compounds (Koga et al., 1980).

Chemical Synthesis and Derivatives

• Various synthetic methods have been developed for this compound and its derivatives. These methods focus on creating fluorinated derivatives, which are crucial for the compound's bioactivity. The synthesis process plays a key role in determining the efficacy and potential applications of these compounds (Nosova et al., 2002).

Application in Synthesizing Other Compounds

• This quinoline compound serves as a versatile intermediate in synthesizing various derivatives, including hydrazones and pyrazoles. These derivatives have been studied for their potential biological activity, demonstrating the compound's role in developing new pharmaceuticals (Ziegler et al., 1988).

Exploring New Chemical Structures

• Research has focused on creating new structures based on this compound, such as oxadiazinoquinoline derivatives. These efforts aim to explore novel chemical structures that could lead to the development of new classes of drugs with improved properties (Abu-Sheaib et al., 2008).

Mechanism of Action

Target of Action

It is known that similar compounds, such as fluoroquinolones, primarily target bacterial dna gyrase and topoisomerase iv .

Mode of Action

Fluoroquinolones, a class of compounds to which this molecule is related, function by inhibiting the dna gyrase and topoisomerase iv enzymes, thereby preventing dna replication and transcription .

Biochemical Pathways

By inhibiting dna gyrase and topoisomerase iv, fluoroquinolones disrupt dna replication and transcription, leading to bacterial cell death .

Pharmacokinetics

It is known that similar compounds, such as fluoroquinolones, are generally well absorbed orally, widely distributed in the body, metabolized in the liver, and excreted in the urine and feces .

Result of Action

Fluoroquinolones, a related class of compounds, cause bacterial cell death by inhibiting dna replication and transcription .

Action Environment

Factors such as ph, temperature, and presence of other substances can potentially affect the action of similar compounds .

Biochemical Analysis

Biochemical Properties

It is known that this compound can interact with various enzymes and proteins in biochemical reactions

Cellular Effects

It is speculated that this compound may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is believed that this compound exerts its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

It is known that this compound has a melting point of 245°C and a predicted boiling point of 437.9±45.0 °C .

Dosage Effects in Animal Models

The effects of 1-Ethyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid at different dosages in animal models have not been reported. Future studies are needed to determine any threshold effects, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

The metabolic pathways involving this compound are not well-characterized. It is speculated that this compound may interact with various enzymes or cofactors, and could potentially affect metabolic flux or metabolite levels .

Transport and Distribution

It is possible that this compound interacts with various transporters or binding proteins, and may have effects on its localization or accumulation .

Subcellular Localization

Future studies are needed to determine if there are any targeting signals or post-translational modifications that direct this compound to specific compartments or organelles .

Synthesis routes and methods

Procedure details

A solution of 0.32 g (0.76 mmol) ethyl 7-[2-(acetamidomethyl)-4-thiazolyl]-1-ethyl-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylate in 3 ml 6N hydrochloric acid was stirred at reflux three hours. The mixture was evaporated to dryness and the resulting solid was suspended in 5 ml water and dissolved by addition of 1N sodium hydroxide to pH 11. After filtration the product was precipitated by addition of 1N hydrochloric acid to pH 6.2, filtered, washed with water and dried to afford 0.22 g 7-[2-aminomethyl)-4-thiazolyl]-1-ethyl-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid, mp 249°-254° C. (dec).